Cas no 16345-42-9 (Benzoic acid,3,5-dinitro-, potassium salt (1:1))
16345-42-9 structure
Product Name:Benzoic acid,3,5-dinitro-, potassium salt (1:1)
CAS No:16345-42-9
MF:C7H3KN2O6
MW:250.206822633743
CID:98603
PubChem ID:12126418
Update Time:2025-04-18
Benzoic acid,3,5-dinitro-, potassium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3,5-dinitro-, potassium salt (1:1)
- 3 5-DINITROBENZOIC ACID POTASSIUM SALT (MIXED)
- 3,5-dinitrobenzoic acid potassium salt
- 3,5-DINITROBENZOIC ACID, POTASSIUM SALT MIXED
- FT-0709005
- 16345-42-9
- SCHEMBL12393446
- potassium 3,5-dinitrobenzoate
- Diethylaminehydrochloride
- potassium;3,5-dinitrobenzoate
-
- Inchi: 1S/C7H4N2O6.K/c10-7(11)4-1-5(8(12)13)3-6(2-4)9(14)15;/h1-3H,(H,10,11);/q;+1/p-1
- InChI Key: CBPYOHALYYGNOE-UHFFFAOYSA-M
- SMILES: [K+].[O-][N+](C1C=C(C(=O)[O-])C=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 249.96281730g/mol
- Monoisotopic Mass: 249.96281730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 265
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 132Ų
Benzoic acid,3,5-dinitro-, potassium salt (1:1) Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
16345-42-9 (Benzoic acid,3,5-dinitro-, potassium salt (1:1)) Related Products
- 1975-51-5(2-Methyl-4-nitrobenzoic acid)
- 3807-81-6(5-Nitro-1,2,3-benzenetricarboxylic acid)
- 15922-01-7(4-Nitrobenzoic Acid Potassium Salt)
- 610-27-5(4-Nitrophthalic acid)
- 62-23-7(4-Nitrobenzoic acid)
- 19416-70-7(Ammonium 4-Nitrobenzoate)
- 1975-52-6(2-methyl-5-nitro-benzoic acid)
- 121-92-6(3-Nitrobenzoic acid)
- 99-34-3(3,5-Dinitrobenzoic acid)
- 618-88-2(5-nitrobenzene-1,3-dicarboxylic acid)
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